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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of

anhydrous iron(III) bromide (FeBr₃), a crucial Lewis acid catalyst in various organic

transformations, particularly in the halogenation of aromatic compounds. This document details

the direct synthesis from elemental iron and bromine, including a thorough experimental

protocol, purification methods, and essential safety considerations.

Introduction
Anhydrous iron(III) bromide is a dark red to brown crystalline solid that is highly hygroscopic.[1]

Its utility as a catalyst stems from its strong Lewis acidic character.[1] The synthesis of

anhydrous FeBr₃ is most commonly achieved through the direct reaction of iron metal with

bromine.[2] This method is favored for its directness and the high purity of the resulting product,

especially when followed by purification via sublimation.

Physicochemical Properties
A summary of the key physicochemical properties of anhydrous iron(III) bromide is presented in

Table 1. This data is essential for handling, storage, and application of the compound.

Table 1: Physicochemical Properties of Anhydrous Iron(III) Bromide
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Property Value

Chemical Formula FeBr₃[2]

Molar Mass 295.56 g/mol [1]

Appearance
Dark brown to reddish-black powder or

crystalline solid[1]

Density 4.50 g/cm³[1]

Melting Point Decomposes at approximately 200 °C[1][2]

Solubility Soluble in water, ethanol, and ether[3]

Hygroscopicity Highly hygroscopic

Synthesis of Anhydrous Iron(III) Bromide
The synthesis of anhydrous iron(III) bromide is achieved through the direct reaction of iron and

bromine, as depicted in the following balanced chemical equation:

2 Fe(s) + 3 Br₂(l) → 2 FeBr₃(s)[4]

This reaction is an exothermic redox process and should be conducted with appropriate safety

measures in a well-ventilated fume hood.[5]

Experimental Protocol
This protocol details the laboratory-scale synthesis of anhydrous iron(III) bromide from iron

filings and liquid bromine.

Materials:

Iron filings

Liquid bromine (Br₂)

Anhydrous diethyl ether (for purification, optional)

Equipment:
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Three-necked round-bottom flask

Dropping funnel

Condenser with a drying tube (e.g., filled with calcium chloride)

Heating mantle

Inert gas supply (e.g., nitrogen or argon)

Schlenk line or similar apparatus for handling air-sensitive materials

Sublimation apparatus

Procedure:

Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a

dropping funnel, a condenser topped with a drying tube, and an inlet for an inert gas. The

entire apparatus should be thoroughly dried before use to prevent the formation of hydrated

iron(III) bromide.

Reaction Initiation: Place a stoichiometric amount of iron filings into the reaction flask. Flush

the system with an inert gas to remove air and moisture.

Bromine Addition: Carefully charge the dropping funnel with a stoichiometric amount of liquid

bromine. Slowly add the bromine to the iron filings dropwise. The reaction is exothermic, and

the rate of addition should be controlled to maintain a gentle reflux.

Reaction Completion: After the addition of bromine is complete, gently heat the reaction

mixture using a heating mantle to drive the reaction to completion. The color of the mixture

will darken as the iron is consumed and iron(III) bromide is formed.

Isolation of Crude Product: Once the reaction is complete, allow the apparatus to cool to

room temperature under a continuous flow of inert gas. The crude iron(III) bromide is

obtained as a dark, crystalline solid.

Purification by Vacuum Sublimation
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The crude iron(III) bromide can be purified by vacuum sublimation to obtain a high-purity

product.[1][6]

Procedure:

Transfer of Crude Product: Transfer the crude iron(III) bromide to a sublimation apparatus

under an inert atmosphere to prevent exposure to moisture.

Sublimation: Heat the apparatus under vacuum. The iron(III) bromide will sublime and

deposit as pure, dark, shiny crystals on the cold finger of the apparatus.[6] Non-volatile

impurities will remain in the bottom of the apparatus.

Collection of Pure Product: After the sublimation is complete, allow the apparatus to cool to

room temperature. Carefully remove the purified iron(III) bromide from the cold finger under

an inert atmosphere and store it in a tightly sealed container.

Data Presentation
The following table summarizes the key quantitative data associated with the synthesis of

anhydrous iron(III) bromide.

Table 2: Quantitative Data for Anhydrous Iron(III) Bromide Synthesis

Parameter Value

**Stoichiometric Ratio (Fe:Br₂) ** 2:3[4]

Theoretical Yield
Dependent on the starting amount of limiting

reagent

Typical Purity (after sublimation) >98%

Safety Precautions
Bromine: Liquid bromine is highly corrosive, toxic, and volatile. It should be handled in a

fume hood with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.[5][7]
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Anhydrous Iron(III) Bromide: Iron(III) bromide is corrosive and hygroscopic. It should be

handled in a dry, inert atmosphere. Avoid inhalation of dust and contact with skin and eyes.

[8][9]

Reaction: The reaction between iron and bromine is exothermic and should be performed

with caution, ensuring proper temperature control.

Logical Relationships and Workflows
The synthesis and purification of anhydrous iron(III) bromide can be visualized as a sequential

workflow.

Reactants
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Caption: Workflow for the synthesis and purification of anhydrous iron(III) bromide.

The core of the synthesis is a direct combination reaction, which is then followed by a physical

purification step to achieve high purity.
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Caption: Conceptual diagram of the redox reaction in FeBr₃ synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Iron(III) bromide - Wikipedia [en.wikipedia.org]

3. IRON (III) BROMIDE | 10031-26-2 [chemicalbook.com]

4. webqc.org [webqc.org]

5. www-s3-live.kent.edu [www-s3-live.kent.edu]

6. researchgate.net [researchgate.net]

7. carlroth.com [carlroth.com]

8. chemicalbook.com [chemicalbook.com]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Synthesis of Anhydrous Iron(III) Bromide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816755#synthesis-of-anhydrous-iron-iii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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